Cas no 823792-04-7 (1-Undecen-6-yn-5-ol, 11-[(tetrahydro-2H-pyran-2-yl)oxy]-)

1-Undecen-6-yn-5-ol, 11-[(tetrahydro-2H-pyran-2-yl)oxy]- structure
823792-04-7 structure
Product name:1-Undecen-6-yn-5-ol, 11-[(tetrahydro-2H-pyran-2-yl)oxy]-
CAS No:823792-04-7
MF:C16H26O3
MW:266.375845432281
CID:693297
PubChem ID:71418977

1-Undecen-6-yn-5-ol, 11-[(tetrahydro-2H-pyran-2-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1-Undecen-6-yn-5-ol, 11-[(tetrahydro-2H-pyran-2-yl)oxy]-
    • 11-(oxan-2-yloxy)undec-1-en-6-yn-5-ol
    • 11-[(Oxan-2-yl)oxy]undec-1-en-6-yn-5-ol
    • DTXSID50838259
    • 823792-04-7
    • Inchi: InChI=1S/C16H26O3/c1-2-3-10-15(17)11-6-4-5-8-13-18-16-12-7-9-14-19-16/h2,15-17H,1,3-5,7-10,12-14H2
    • InChI Key: PHCFOROPPCANSC-UHFFFAOYSA-N
    • SMILES: C=CCCC(C#CCCCCOC1CCCCO1)O

Computed Properties

  • Exact Mass: 266.18819469g/mol
  • Monoisotopic Mass: 266.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.7Ų

1-Undecen-6-yn-5-ol, 11-[(tetrahydro-2H-pyran-2-yl)oxy]- Related Literature

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